Cas no 349441-06-1 (N-(5-methyl-1,3,4-thiadiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide)

N-(5-methyl-1,3,4-thiadiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide structure
349441-06-1 structure
Product Name:N-(5-methyl-1,3,4-thiadiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide
CAS No:349441-06-1
MF:C11H9N3O3S
MW:263.272460699081
CID:3075253
PubChem ID:847128
Update Time:2025-07-23

N-(5-methyl-1,3,4-thiadiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(5-methyl-1,3,4-thiadiazol-2-yl)-1,3-benzodioxole-5-carboxamide
    • N-(5-methyl-1,3,4-thiadiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide
    • N-[(2Z)-5-methyl-1,3,4-thiadiazol-2(3H)-ylidene]-1,3-benzodioxole-5-carboxamide
    • F0529-0170
    • AB00587481-02
    • AKOS005750851
    • 349441-06-1
    • CHEMBL1326423
    • Z29672913
    • STK100050
    • AKOS000649005
    • Oprea1_290268
    • SR-01000362342-1
    • N-(5-methyl-1,3,4-thiadiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide
    • HMS2653P21
    • BAS 03033697
    • MLS000692889
    • SMR000285633
    • SR-01000362342
    • STL151204
    • Inchi: 1S/C11H9N3O3S/c1-6-13-14-11(18-6)12-10(15)7-2-3-8-9(4-7)17-5-16-8/h2-4H,5H2,1H3,(H,12,14,15)
    • InChI Key: PCRVABPCZOGPGA-UHFFFAOYSA-N
    • SMILES: S1C(C)=NN=C1NC(C1C=CC2=C(C=1)OCO2)=O

Computed Properties

  • Exact Mass: 263.03646233Da
  • Monoisotopic Mass: 263.03646233Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 102Ų

N-(5-methyl-1,3,4-thiadiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide Pricemore >>

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Additional information on N-(5-methyl-1,3,4-thiadiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide

Research Briefing on N-(5-methyl-1,3,4-thiadiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide (CAS: 349441-06-1)

N-(5-methyl-1,3,4-thiadiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide (CAS: 349441-06-1) is a synthetic small molecule that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique thiadiazole and benzodioxole moieties, has been investigated for its potential therapeutic applications, particularly in the fields of oncology and neurology. Recent studies have focused on its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

Recent research has elucidated the molecular targets of N-(5-methyl-1,3,4-thiadiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide, revealing its interaction with key enzymes involved in cellular signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its inhibitory activity against protein kinases such as PI3K and mTOR, which are critical in cancer cell proliferation and survival. The compound exhibited promising IC50 values in nanomolar ranges, suggesting high potency.

In addition to its anticancer potential, this compound has also been explored for its neuroprotective effects. A 2022 study in ACS Chemical Neuroscience reported that N-(5-methyl-1,3,4-thiadiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide could modulate oxidative stress and inflammation in neuronal cells, making it a candidate for treating neurodegenerative diseases like Alzheimer's and Parkinson's. The study highlighted its ability to cross the blood-brain barrier, a crucial factor for central nervous system (CNS) drug development.

Pharmacokinetic studies have further supported the therapeutic potential of this compound. Research published in Drug Metabolism and Disposition in 2023 indicated favorable absorption and distribution profiles in rodent models, with minimal off-target effects. However, challenges such as metabolic stability and long-term toxicity remain to be addressed in future studies.

In conclusion, N-(5-methyl-1,3,4-thiadiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide (CAS: 349441-06-1) represents a promising scaffold for drug development, with applications spanning oncology and neurology. Continued research into its optimization and clinical translation will be essential to fully realize its therapeutic potential.

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